119Sn Mössbauer spectroscopy study of the mechanism of lithium reaction with self-organized Ti1/2Sn1/2O2 nanotubes
Nanoscale Pub Date: 2014-06-10 DOI: 10.1039/C4NR01500B
Abstract
Novel self-organized Ti1/2Sn1/2O2 nanotubes can be produced by the electrochemical anodization of co-sputtered Ti–Sn thin-films. Combined X-ray photoelectron spectroscopy and 119Sn Mössbauer spectroscopy of pristine samples evidenced the octahedral substitution of Sn4+ for Ti4+ in the TiO2 structure. In addition to the improved lithium storage behaviour of the Ti1/2Sn1/2O2 nanotubes, ex situ119Sn Mössbauer spectroscopy of cycled electrodes has sufficiently confirmed that no decomposition of the Ti1/2Sn1/2O2 structure occurred, and that no Li–Sn phase was formed during the discharge, corroborating that the electrochemical reaction is due exclusively to Li+ insertion into the Ti1/2Sn1/2O2 nanotubes in the 1 ≤ U/V ≤ 2.6 voltage range.
Recommended Literature
- [1] Gelation processes in the non-stoichiometric polylectrolyte–surfactant complex between κ-carrageenan and dodecyltrimethylammonium chloride in KCl†
- [2] Inside back cover
- [3] Erratum
- [4] Palladium-catalyzed one-pot synthesis of 2-substituted quinazolin-4(3H)-ones from o-nitrobenzamide and alcohols†
- [5] Inside front cover
- [6] Front cover
- [7] Asymmetric ring-opening reaction of meso-epoxides with aromatic amines using homochiral metal–organic frameworks as recyclable heterogeneous catalysts†
- [8] Contents list
- [9] Experimental and computational evidence of solid-state anion–π and π–π interactions in [VO(O2)(L)(pa)]·xH2O complexes (L = picolinate, pyrazinate or quinolinate; pa = picolinamide)†
- [10] Self-consistent field modeling of mesomorphic phase changes of monoolein and phospholipids in response to additives†
Journal Name：Nanoscale
Research Products
-
4-(Trifluoromethoxy)benzoic acid
CAS no.: 330-12-1
-
CAS no.: 75-75-2
-
CAS no.: 456-49-5
-
CAS no.: 445-27-2
-
3,5-Di(trifluoromethyl)aniline
CAS no.: 328-74-5
